Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide
Overview
Description
Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide is a chemical compound with the IUPAC name potassium trifluoro (oxetan-3-ylmethyl)borate . It has a molecular weight of 178 . The compound is typically stored at 4 degrees Celsius and comes in a powder form .
Molecular Structure Analysis
The InChI code for Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide is1S/C4H7BF3O.K/c6-5(7,8)1-4-2-9-3-4;/h4H,1-3H2;/q-1;+1 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide is a powder that is stored at 4 degrees Celsius . It has a molecular weight of 178 .Scientific Research Applications
C4H7BF3O2K\text{C}_4\text{H}_7\text{BF}_3\text{O}_2\text{K}C4H7BF3O2K
(CAS Number: 1445847-97-1), exhibits intriguing properties that make it relevant in various fields. Here are six unique applications:For more information, you can refer to the Sigma-Aldrich product page or inquire with Benchchem.
Safety and Hazards
Mechanism of Action
Target of Action
Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide, also known as KBF3OCH2CH2CH2, is an organometallic salt compound
Mode of Action
It is known to be used as a catalyst in organic synthesis . As a catalyst, it can accelerate various organic reactions, such as the reduction of ketones, alkylation of aromatic compounds, and addition reactions of alkenes .
Biochemical Pathways
As a catalyst, it likely interacts with multiple biochemical pathways involved in the aforementioned organic reactions .
Result of Action
As a catalyst in organic synthesis, it likely facilitates the formation of desired products from specific reactants .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide. It is a weakly acidic compound that can dissociate into potassium ions (K+) and trifluoroborate anions (BF3OCH2CH2CH2-) in water . It is soluble in most organic solvents but insoluble in nonpolar solvents . It should be stored under inert gas (nitrogen or argon) at 2-8°C .
properties
IUPAC Name |
potassium;trifluoro(oxetan-3-yloxymethyl)boranuide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BF3O2.K/c6-5(7,8)3-10-4-1-9-2-4;/h4H,1-3H2;/q-1;+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMSBZQPLIQALTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](COC1COC1)(F)(F)F.[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BF3KO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium;trifluoro(oxetan-3-yloxymethyl)boranuide | |
CAS RN |
1445847-97-1 |
Source
|
| Record name | potassium trifluoro[(oxetan-3-yloxy)methyl]boranuide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,1'-Biphenyl]-4-yl(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B2487706.png)
![Butyl 4-{[3-(azepan-1-ylcarbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}benzoate](/img/structure/B2487725.png)
![4-(4-bromobenzyl)-2-(2,6-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide](/img/structure/B2487727.png)
